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Compound of Interest

Compound Name: ML218 hydrochloride

Cat. No.: B2892686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ML218 hydrochloride is a potent and selective inhibitor of T-type calcium channels,

specifically targeting CaV3.2 and CaV3.3 with IC50 values of 310 nM and 270 nM, respectively.

[1][2] It demonstrates oral activity and the ability to cross the blood-brain barrier, making it a

valuable tool for in vitro and in vivo studies, particularly in neuroscience research related to

conditions like Parkinson's disease.[1][3] Accurate preparation of a stock solution is the first

critical step for ensuring reproducible and reliable experimental results. This document provides

a detailed protocol for the preparation, storage, and handling of ML218 hydrochloride stock

solutions.

Chemical and Physical Properties
A summary of the key quantitative data for ML218 hydrochloride is presented in the table

below for easy reference.
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Property Value Source

Molecular Formula C19H26Cl2N2O・HCl [3]

Molecular Weight 405.79 g/mol [3][4]

Solubility (DMSO) ≤ 125 mg/mL (338.45 mM) [2]

Solubility (Ethanol) ≤ 36.93 mg/mL (100 mM) [3]

Appearance Solid [5]

Storage (Solid) +4°C or -20°C [2][3]

Storage (Stock Solution)
-20°C (1 year) or -80°C (2

years)
[6]

Stability (Solid) ≥ 4 years [5]

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps to prepare a 10 mM stock solution of ML218 hydrochloride in

DMSO.

Materials:

ML218 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (amber or covered with foil)

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Optional: Sonicator

Procedure:
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Acclimatization: Before opening, allow the vial of ML218 hydrochloride to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation of moisture onto

the compound.

Weighing: Tare a clean, dry microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of ML218 hydrochloride powder. For example, to prepare 1 mL

of a 10 mM stock solution, weigh out 4.06 mg of the compound.

Calculation: Use the following formula to determine the required volume of solvent:

Volume (L) = Mass (g) / (Molar Mass ( g/mol ) x Concentration (mol/L))

Example for 1 mg of ML218 hydrochloride to make a 10 mM stock solution: Volume (mL) =

(0.001 g / 405.79 g/mol ) / 0.01 mol/L * 1000 mL/L ≈ 0.246 mL

Dissolution: Add the calculated volume of anhydrous DMSO to the tube containing the

ML218 hydrochloride powder.

Mixing: Close the tube tightly and vortex thoroughly until the powder is completely dissolved.

If necessary, brief sonication in a water bath can aid in dissolution.[2] Visually inspect the

solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,

dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes.

[2] The volume of the aliquots should be appropriate for your planned experiments.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-

term storage (up to 2 years).[6] Protect the tubes from light.

Workflow for Stock Solution Preparation
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Caption: Workflow for preparing ML218 hydrochloride stock solution.
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Safety and Handling Precautions
ML218 hydrochloride is intended for laboratory research use only. While specific toxicity data

is not readily available, standard laboratory safety practices should be strictly followed. It is

recommended to handle this compound in a designated area, such as a chemical fume hood,

to minimize inhalation exposure.[7]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves, when handling ML218 hydrochloride in its

solid form or in solution.

Handling: Avoid direct contact with skin and eyes. In case of contact, wash the affected area

immediately with copious amounts of water.

Disposal: Dispose of waste materials, including empty vials, used pipette tips, and

contaminated gloves, in accordance with local, state, and federal regulations for chemical

waste.[7]

By following these guidelines, researchers can ensure the safe and effective use of ML218
hydrochloride in their experimental setups, leading to accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.osha.gov/hazardous-drugs/controlling-occex
https://www.benchchem.com/product/b2892686#how-to-prepare-ml218-hydrochloride-stock-solution
https://www.benchchem.com/product/b2892686#how-to-prepare-ml218-hydrochloride-stock-solution
https://www.benchchem.com/product/b2892686#how-to-prepare-ml218-hydrochloride-stock-solution
https://www.benchchem.com/product/b2892686#how-to-prepare-ml218-hydrochloride-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2892686?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2892686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

